2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H21ClN2O3/c21-15-9-7-14(8-10-15)12-19(24)23-18-6-2-1-5-17(18)20(25)22-13-16-4-3-11-26-16/h1-2,5-10,16H,3-4,11-13H2,(H,22,25)(H,23,24)
• InChI Key: RJXLGGXRMQICBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC=CC=C2NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, also known as CFM-2, is a small molecule that has been studied for its potential use in scientific research. It was first synthesized in 2004 by researchers at the University of California, San Diego, and has since been the subject of numerous studies exploring its mechanism of action and potential applications.

Mechanism of Action

2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide works by binding to a specific site on the Kv1.3 channel, thereby blocking the flow of potassium ions through the channel and inhibiting its activity. This leads to changes in membrane potential and cellular signaling, which can have a range of effects depending on the cell type and context. 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to be highly selective for Kv1.3, with little to no activity against other potassium channels or ion channels in general.
Biochemical and Physiological Effects:
2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have a range of biochemical and physiological effects in various cell types and animal models. In neurons, 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to increase excitability and enhance synaptic transmission, suggesting a potential role in learning and memory processes. In immune cells, 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to inhibit cytokine production and T cell proliferation, suggesting a potential role in the treatment of autoimmune diseases and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is its high selectivity for Kv1.3, which allows for highly specific modulation of cellular activity and signaling pathways. This makes it a valuable tool for studying the role of Kv1.3 in various physiological and pathological processes. However, one limitation of 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is its relatively low potency, which can limit its effectiveness in certain experimental contexts. Additionally, 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has not yet been extensively studied in vivo, so its potential for use in animal models and clinical applications remains to be fully explored.

Future Directions

There are several potential future directions for research on 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the role of Kv1.3 in cancer, as this channel has been implicated in the regulation of cell proliferation and survival in several types of cancer cells. 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide may have potential as a therapeutic agent in this context, either alone or in combination with other treatments. Another area of interest is the development of more potent and selective Kv1.3 inhibitors, which could further enhance the specificity and effectiveness of this approach. Finally, more research is needed to fully understand the potential applications of 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in various physiological and pathological contexts, both in vitro and in vivo.

Scientific Research Applications

2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential use as a tool in scientific research, particularly in the field of neuroscience. It has been shown to selectively inhibit the activity of a specific type of potassium channel, known as Kv1.3, which is involved in the regulation of membrane potential and cell signaling in a variety of cell types, including neurons and immune cells. By selectively inhibiting Kv1.3, 2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has the potential to modulate cellular activity and signaling pathways in a highly specific manner, making it a valuable tool for studying the role of Kv1.3 in various physiological and pathological processes.